Benzyl 5-(benzyloxy)-4-methoxy-2-nitrobenzoate
Cat. No. B8815368
M. Wt: 393.4 g/mol
InChI Key: PIGMVSQKERHIGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][c:9]1[cH:10][c:11]([C:12](=[O:13])[O:14][CH2:15][c:16]2[cH:17][cH:18][cH:19][cH:20][cH:21]2)[cH:22][cH:23][c:24]1[O:25][CH3:26].[CH3:40][C:41]([O:42][C:43]([CH3:44])=[O:45])=[O:46].[N:27]#[N:28].[Na+:34].[Na+:39].[O-:35][C:36]([OH:37])=[O:38].[OH-:33].[OH:29][N+:30]([O-:31])=[O:32]>>[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][c:9]1[cH:10][c:11]([C:12](=[O:13])[O:14][CH2:15][c:16]2[cH:17][cH:18][cH:19][cH:20][cH:21]2)[c:22]([N+:30](=[O:29])[O-:31])[cH:23][c:24]1[O:25][CH3:26]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(C(=O)OCc2ccccc2)cc1OCc1ccccc1
|
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Name
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(=O)OC(C)=O
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Name
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
N#N
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C([O-])O
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
[OH-]
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
O=[N+]([O-])O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1cc([N+](=O)[O-])c(C(=O)OCc2ccccc2)cc1OCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
